Cas no 1005079-17-3 (N-[2-(2,6-dimethylpiperidin-1-yl)ethyl]-1-methanesulfonylpiperidine-3-carboxamide)

• Product name: N-[2-(2,6-dimethylpiperidin-1-yl)ethyl]-1-methanesulfonylpiperidine-3-carboxamide
• CAS No: 1005079-17-3
• MF: C₁₆H₃₁N₃O₃S
• MW: 345.500643014908
• CID: 6142296
• PubChem ID: 4419966

N-[2-(2,6-dimethylpiperidin-1-yl)ethyl]-1-methanesulfonylpiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2,6-dimethylpiperidin-1-yl)ethyl]-1-methanesulfonylpiperidine-3-carboxamide
• EU-0097619
• SR-01000145301
• N-(2-(2,6-dimethylpiperidin-1-yl)ethyl)-1-(methylsulfonyl)piperidine-3-carboxamide
• SR-01000145301-1
• F0919-7268
• AKOS024602244
• N-[2-(2,6-dimethylpiperidin-1-yl)ethyl]-1-methylsulfonylpiperidine-3-carboxamide
• 1005079-17-3

• Inchi： 1S/C16H31N3O3S/c1-13-6-4-7-14(2)19(13)11-9-17-16(20)15-8-5-10-18(12-15)23(3,21)22/h13-15H,4-12H2,1-3H3,(H,17,20)
• InChI Key： HOIPITSALYMZEM-UHFFFAOYSA-N
• SMILES： S(C)(N1CCCC(C(NCCN2C(C)CCCC2C)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 345.20861303g/mol
• Monoisotopic Mass: 345.20861303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.1Ų
• XLogP3: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on N-[2-(2,6-dimethylpiperidin-1-yl)ethyl]-1-methanesulfonylpiperidine-3-carboxamide

Comprehensive Overview of N-[2-(2,6-dimethylpiperidin-1-yl)ethyl]-1-methanesulfonylpiperidine-3-carboxamide (CAS No. 1005079-17-3)

The compound N-[2-(2,6-dimethylpiperidin-1-yl)ethyl]-1-methanesulfonylpiperidine-3-carboxamide (CAS No. 1005079-17-3) is a sophisticated small molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its unique structural features, including a piperidine core and a methanesulfonyl group, this compound is often explored for its potential applications in modulating biological targets. Researchers are particularly interested in its pharmacokinetic properties and binding affinity, which make it a promising candidate for further development.

In recent years, the demand for novel small molecule inhibitors and modulators has surged, driven by advancements in precision medicine and targeted therapies. N-[2-(2,6-dimethylpiperidin-1-yl)ethyl]-1-methanesulfonylpiperidine-3-carboxamide fits into this trend as a compound with potential therapeutic applications. Its chemical stability and solubility are key factors that researchers evaluate when considering its suitability for drug formulation. Additionally, the presence of the carboxamide moiety enhances its ability to interact with biological systems, making it a versatile scaffold for further derivatization.

The synthesis of CAS No. 1005079-17-3 involves multi-step organic reactions, often requiring careful optimization to achieve high yields and purity. Chemists frequently employ amide coupling and sulfonylation techniques to construct its molecular framework. The compound's structure-activity relationship (SAR) is a hot topic in academic and industrial research, as slight modifications to its structure can significantly alter its biological activity. This has led to a growing body of literature exploring its mechanism of action and potential off-target effects.

From a commercial perspective, N-[2-(2,6-dimethylpiperidin-1-yl)ethyl]-1-methanesulfonylpiperidine-3-carboxamide is often sourced by pharmaceutical companies and research institutions for high-throughput screening campaigns. Its inclusion in compound libraries underscores its relevance in the search for new drug candidates. Furthermore, the rise of artificial intelligence (AI) in drug discovery has amplified interest in such molecules, as machine learning algorithms can predict their interactions with proteins and other biomolecules with increasing accuracy.

Environmental and safety considerations are also critical when working with this compound. While it is not classified as a hazardous material, proper handling and storage are essential to maintain its integrity and ensure reproducible results in experiments. Researchers often consult material safety data sheets (MSDS) and follow good laboratory practices (GLP) to mitigate any risks associated with its use.

In summary, N-[2-(2,6-dimethylpiperidin-1-yl)ethyl]-1-methanesulfonylpiperidine-3-carboxamide (CAS No. 1005079-17-3) represents a fascinating area of study in modern chemistry and pharmacology. Its versatile applications, combined with the growing interest in targeted therapies and AI-driven drug discovery, position it as a compound of enduring significance. As research continues to unravel its full potential, this molecule is likely to remain a focal point in the quest for innovative therapeutic solutions.